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Compound of Interest

Compound Name: NU6027

Cat. No.: B1683909 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of NU6027, a potent inhibitor of cyclin-dependent kinases (CDKs) and Ataxia-

Telangiectasia and Rad3-related (ATR) kinase. Adherence to these procedures is critical for

minimizing environmental impact and safeguarding personnel.

Key Safety and Handling Information
Before handling NU6027, it is crucial to be familiar with its properties and the necessary safety

precautions. Personal protective equipment (PPE), including safety goggles with side shields,

chemical-resistant gloves, and a lab coat, should be worn at all times.[1] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[1]

In the event of accidental contact, immediate action is required. For skin contact, wash the

affected area with soap and plenty of water.[1] In case of eye contact, rinse with pure water for

at least 15 minutes.[1] If inhaled, move to fresh air; if breathing is difficult, administer oxygen.[1]

For ingestion, rinse the mouth with water and do not induce vomiting. In all cases of exposure,

seek immediate medical attention.[1]
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The following table summarizes the key quantitative data for NU6027, providing a quick

reference for its physical and chemical properties.

Property Value

Molecular Formula C11H17N5O2

Molecular Weight 251.28 g/mol

CAS Number 220036-08-8

Appearance Pale purple to purple solid

Solubility DMSO: 15 mg/mL

Storage Temperature -20°C

Flash Point 286°C

Water Hazard Class (WGK) 3

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol for NU6027
The proper disposal of NU6027, as with any laboratory chemical, must be carried out in

accordance with institutional and local regulations. The following is a generalized protocol that

should be adapted to your specific laboratory's standard operating procedures (SOPs) for

hazardous waste disposal.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired NU6027 powder in its original container or a clearly labeled,

compatible, and sealable waste container.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a designated, sealed plastic bag clearly marked as "Hazardous Chemical

Waste" and with the chemical name "NU6027".
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Liquid Waste:

Solutions of NU6027 (e.g., in DMSO) should be collected in a designated, leak-proof, and

clearly labeled liquid waste container.

Ensure the waste container is compatible with the solvent used (e.g., a high-density

polyethylene container for DMSO solutions).

Do not mix NU6027 waste with other incompatible chemical waste streams.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("NU6027") and the solvent if it is a liquid

waste.

Indicate the approximate concentration and volume of the waste.

Include the date of waste generation and the name of the generating laboratory or

researcher.

3. Storage of Chemical Waste:

Store NU6027 waste in a designated satellite accumulation area (SAA) within the laboratory.

The SAA should be a secondary containment system (e.g., a chemical-resistant tray) to

prevent the spread of spills.

Keep waste containers securely sealed at all times, except when adding waste.

Store NU6027 waste away from heat, sparks, and open flames, as it is a combustible solid.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.
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Do not dispose of NU6027 down the drain or in the regular trash. Its WGK 3 classification

indicates it is highly hazardous to water.

Follow all instructions provided by the EHS department for the final disposal of the chemical

waste.

Visualizing NU6027's Mechanism and Disposal
Workflow
To further aid in the understanding of NU6027's biological impact and the logistical steps for its

safe disposal, the following diagrams have been created.
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Caption: NU6027 inhibits CDK1, CDK2, and ATR signaling pathways.
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Caption: Workflow for the proper disposal of NU6027 chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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